Cas no 65615-07-8 (N-butyl-2,3,10-trimethoxy-13-methyl-5,6-dihydroisoquinolino[2,1-b]isoquinolin-7-ium-9-amine;chloride)

• Product Name: N-butyl-2,3,10-trimethoxy-13-methyl-5,6-dihydroisoquinolino[2,1-b]isoquinolin-7-ium-9-amine;chloride
• CAS No: 65615-07-8
• MF: C₂₅H₃₁ClN₂O₃
• MW: 442.978245973587
• CID: 962207
• PubChem ID: 24198039
• Update Time: 2025-04-19

N-butyl-2,3,10-trimethoxy-13-methyl-5,6-dihydroisoquinolino[2,1-b]isoquinolin-7-ium-9-amine;chloride Chemical and Physical Properties

Names and Identifiers

• N-butyl-2,3,10-trimethoxy-13-methyl-5,6-dihydroisoquinolino[2,1-b]isoquinolin-7-ium-9-amine,chloride
• chloride
• N-butyl-2,3,10-trimethoxy-13-methyl-5,6-dihydroisoquinolino[2,1-b]isoquinolin-7-ium-9-amine
• DTXSID30639069
• 9-(Butylamino)-2,3,10-trimethoxy-13-methyl-5,6-dihydroisoquinolino[3,2-a]isoquinolin-7-ium chloride
• NSC282168
• NSC-282168
• 65615-07-8
• N-butyl-2,3,10-trimethoxy-13-methyl-5,6-dihydroisoquinolino[2,1-b]isoquinolin-7-ium-9-amine;chloride

• Inchi： 1S/C25H30N2O3.ClH/c1-6-7-11-26-24-20-15-27-12-10-17-13-22(29-4)23(30-5)14-19(17)25(27)16(2)18(20)8-9-21(24)28-3;/h8-9,13-15H,6-7,10-12H2,1-5H3;1H
• InChI Key： DRZDFZUAZUASLL-UHFFFAOYSA-N
• SMILES： [Cl-].O(C)C1C=CC2C(C=1NCCCC)=C[N+]1CCC3C=C(C(=CC=3C=1C=2C)OC)OC

Computed Properties

• Exact Mass: 408.24146
• Monoisotopic Mass: 442.2023205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 547
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 42.96